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Compound of Interest

Compound Name: 9-Anthracenylmethyl methacrylate

Cat. No.: B043428 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 9-Anthracenylmethyl methacrylate (CAS No. 31645-35-9). The following

procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
9-Anthracenylmethyl methacrylate is a solid methacrylate monomer that poses potential

hazards, including skin and eye irritation.[1][2] While specific toxicity data is limited, it is prudent

to handle it with the same precautions as other acrylate monomers, which are known to be

potential skin sensitizers.[2][3]

Minimum Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Hand Protection

Nitrile gloves. For extended

contact, consider double-

gloving or using thicker,

chemical-resistant gloves.

Prevents skin contact and

potential sensitization.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and potential

splashes.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Minimizes inhalation of the

solid powder, especially when

weighing or transferring.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 9-Anthracenylmethyl
methacrylate.

Property Value Source

CAS Number 31645-35-9 [4][5]

Molecular Formula C₁₉H₁₆O₂ [5]

Molecular Weight 276.33 g/mol [5]

Appearance Solid [4]

Melting Point 80 - 85 °C [4][5]

Boiling Point 443.0 ± 14.0 °C (Predicted) [4]

Flash Point No data available [4]

Water Solubility No data available [4]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step procedures is mandatory for the safe handling of 9-
Anthracenylmethyl methacrylate.

3.1. Preparation and Weighing:

Work Area: Conduct all handling and weighing of 9-Anthracenylmethyl methacrylate
powder within a certified chemical fume hood to minimize inhalation exposure.

PPE: Don the minimum required PPE as outlined in the table above.

Weighing: Use a tared, sealed container for weighing to prevent dispersal of the powder.

Cleaning: After weighing, carefully decontaminate the balance and surrounding surfaces with

a damp paper towel, followed by a dry one. Dispose of these towels as contaminated waste.

3.2. Solution Preparation:

Solvent Addition: Slowly add the weighed 9-Anthracenylmethyl methacrylate to the

desired solvent in a flask or beaker within the chemical fume hood.

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. Avoid vigorous stirring

that could create aerosols.

Container Sealing: Once dissolved, securely cap the container.

3.3. Experimental Use:

Closed Systems: Whenever possible, conduct reactions in a closed system to prevent the

release of vapors or aerosols.

Temperature Control: Be mindful of the reaction temperature, as methacrylates can

polymerize exothermically.[6]

Avoid Incompatibilities: Keep away from strong oxidizing agents.[4]
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Disposal Plan: Waste Management
Proper disposal of 9-Anthracenylmethyl methacrylate and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

4.1. Unused/Excess Solid:

Collection: Collect unused or excess solid 9-Anthracenylmethyl methacrylate in a clearly

labeled, sealed, and appropriate hazardous waste container.

Labeling: The label should include the chemical name, "Hazardous Waste," and the date.

Disposal: Dispose of the container through your institution's hazardous waste management

program. DO NOT dispose of it in the regular trash.

4.2. Contaminated Materials:

Segregation: All items that have come into direct contact with 9-Anthracenylmethyl
methacrylate (e.g., gloves, weigh boats, paper towels, pipette tips) must be considered

contaminated waste.

Collection: Place all contaminated materials in a designated, sealed, and labeled hazardous

waste bag or container.

Disposal: Dispose of the container through your institution's hazardous waste management

program.

4.3. Liquid Waste (Solutions):

Collection: Collect all liquid waste containing 9-Anthracenylmethyl methacrylate in a

sealed, properly labeled hazardous waste container.

Labeling: The label must clearly indicate the chemical name and its concentration.

Disposal: Arrange for pickup and disposal by your institution's hazardous waste management

service. DO NOT pour down the drain.
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Emergency Procedures
5.1. Spills:

Small Spills (Solid):

Wearing appropriate PPE, gently sweep or scoop the material into a labeled hazardous

waste container.

Avoid creating dust.

Clean the spill area with a damp cloth, and dispose of the cloth as contaminated waste.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and institutional safety office.

Prevent others from entering the area.

5.2. Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[4] Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion:DO NOT induce vomiting. Rinse mouth with water.[4] Seek immediate medical

attention.
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Workflow for Handling 9-Anthracenylmethyl Methacrylate
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Caption: Logical workflow for the safe handling and disposal of 9-Anthracenylmethyl
methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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